Cas no 1807023-55-7 (4-Bromo-3-(difluoromethyl)-6-methylpyridine-2-methanol)

• Product Name: 4-Bromo-3-(difluoromethyl)-6-methylpyridine-2-methanol
• CAS No: 1807023-55-7
• MF: C₈H₈BrF₂NO
• MW: 252.056028366089
• CID: 4861897
• Update Time: 2025-10-29

4-Bromo-3-(difluoromethyl)-6-methylpyridine-2-methanol Chemical and Physical Properties

Names and Identifiers

• 4-Bromo-3-(difluoromethyl)-6-methylpyridine-2-methanol

• Inchi： 1S/C8H8BrF2NO/c1-4-2-5(9)7(8(10)11)6(3-13)12-4/h2,8,13H,3H2,1H3
• InChI Key： MEYIYTPCRBXZIH-UHFFFAOYSA-N
• SMILES： BrC1C=C(C)N=C(CO)C=1C(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 170
• XLogP3: 1.7
• Topological Polar Surface Area: 33.1

Additional information on 4-Bromo-3-(difluoromethyl)-6-methylpyridine-2-methanol

Chemical Profile of 4-Bromo-3-(difluoromethyl)-6-methylpyridine-2-methanol (CAS No. 1807023-55-7)

4-Bromo-3-(difluoromethyl)-6-methylpyridine-2-methanol, identified by its CAS number 1807023-55-7, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research. This compound belongs to the pyridine family, a heterocyclic aromatic structure that is widely recognized for its diverse biological activities and synthetic utility. The presence of multiple functional groups, including a bromo substituent, a difluoromethyl group, and a hydroxymethyl moiety, makes this molecule a promising candidate for further exploration in drug discovery and material science.

The bromo atom in the molecular structure of 4-Bromo-3-(difluoromethyl)-6-methylpyridine-2-methanol serves as a versatile handle for further chemical modifications. Bromine is well-known for its reactivity in cross-coupling reactions, such as Suzuki-Miyaura and Buchwald-Hartwig couplings, which are fundamental in constructing complex molecular architectures. These reactions allow for the introduction of various pharmacophores, enhancing the compound's potential as a building block in medicinal chemistry.

The difluoromethyl group is another critical feature of this compound. Difluoromethylation reactions have become increasingly important in synthetic organic chemistry due to the unique electronic properties of fluorine atoms. The electron-withdrawing nature of fluorine can significantly influence the reactivity and selectivity of molecules, making them more suitable for biological targets. In particular, difluoromethyl groups have been extensively studied for their role in improving metabolic stability and binding affinity in drug candidates. Recent advances in catalytic systems have enabled more efficient and scalable difluoromethylation processes, further increasing the utility of compounds like 4-Bromo-3-(difluoromethyl)-6-methylpyridine-2-methanol.

The hydroxymethyl group at the 2-position of the pyridine ring adds another layer of functionality to this molecule. Hydroxymethyl groups are commonly found in natural products and pharmaceuticals, often serving as key pharmacophores or points for further derivatization. For instance, they can participate in hydrogen bonding interactions, which are crucial for enzyme binding and receptor recognition. The combination of these functional groups makes 4-Bromo-3-(difluoromethyl)-6-methylpyridine-2-methanol a valuable intermediate for synthesizing more complex molecules with potential therapeutic applications.

In recent years, there has been growing interest in developing novel pyridine-based compounds for their applications in medicinal chemistry. Pyridines are known for their ability to modulate various biological pathways, making them ideal candidates for drug development. For example, pyridine derivatives have been reported to exhibit antimicrobial, anti-inflammatory, and anticancer properties. The structural features of 4-Bromo-3-(difluoromethyl)-6-methylpyridine-2-methanol, particularly its bromo and difluoromethyl substituents, suggest that it could be a useful precursor for designing new drugs targeting these diseases.

One notable area where this compound has shown promise is in the development of kinase inhibitors. Kinases are enzymes that play a crucial role in cell signaling pathways and are often implicated in various diseases, including cancer. Pyridine-based kinase inhibitors have been successfully developed into clinical drugs, such as crizotinib and nilotinib. The unique combination of functional groups in 4-Bromo-3-(difluoromethyl)-6-methylpyridine-2-methanol could be leveraged to design inhibitors with improved potency and selectivity against specific kinases.

Another emerging application of this compound is in the field of agrochemicals. Pyridine derivatives are widely used as active ingredients in pesticides and herbicides due to their ability to interact with biological targets in pests and weeds. The presence of multiple reactive sites in 4-Bromo-3-(difluoromethyl)-6-methylpyridine-2-methanol allows for its transformation into various agrochemical intermediates that could enhance crop protection strategies.

The synthesis of 4-Bromo-3-(difluoromethyl)-6-methylpyridine-2-methanol involves multi-step organic transformations that highlight its synthetic versatility. Starting from commercially available precursors, the introduction of the bromo substituent can be achieved through electrophilic aromatic substitution reactions. Subsequent functionalization with the difluoromethyl group can be performed using transition metal-catalyzed cross-coupling reactions or direct fluorination methods. Finally, the hydroxymethyl group can be incorporated via reduction or nucleophilic addition reactions.

Recent advancements in synthetic methodologies have made it possible to perform these transformations with high efficiency and yield. For instance, palladium-catalyzed cross-coupling reactions have become more accessible due to the development of novel catalysts and ligands. These improvements have not only streamlined the synthesis of 4-Bromo-3-(difluoromethyl)-6-methylpyridine-2-methanol but also opened up new possibilities for designing related compounds with tailored properties.

In conclusion,4-Bromo-3-(difluoromethyl)-6-methylpyridine-2-methanol (CAS No. 1807023-55-7) is a multifunctional compound with significant potential in pharmaceutical and agrochemical research. Its unique structural features make it an excellent candidate for further exploration as a building block for drug discovery and material science applications. With ongoing advancements in synthetic chemistry and catalytic systems, this compound is poised to play a crucial role in the development of novel therapeutic agents and sustainable agricultural solutions.